Cas no 1383626-32-1 (butyl(octahydro-1H-quinolizin-1-yl)methylamine)
butyl(octahydro-1H-quinolizin-1-yl)methylamine Chemical and Physical Properties
Names and Identifiers
-
- BUTYL(OCTAHYDRO-1H-QUINOLIZIN-1-YLMETHYL)AMINE
- N-(octahydro-2H-quinolizin-1-ylmethyl)butan-1-amine
- N-(2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-ylmethyl)butan-1-amine
- BBL033277
- STL373063
- butyl[(octahydro-1H-quinolizin-1-yl)methyl]amine
- butyl(octahydro-1H-quinolizin-1-yl)methylamine
-
- Inchi: 1S/C14H28N2/c1-2-3-9-15-12-13-7-6-11-16-10-5-4-8-14(13)16/h13-15H,2-12H2,1H3
- InChI Key: UQHMEAZLQPVXPC-UHFFFAOYSA-N
- SMILES: N12CCCCC1C(CNCCCC)CCC2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 193
- XLogP3: 2.7
- Topological Polar Surface Area: 15.3
butyl(octahydro-1H-quinolizin-1-yl)methylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-186633-0.05g |
butyl[(octahydro-1H-quinolizin-1-yl)methyl]amine |
1383626-32-1 | 0.05g |
$612.0 | 2023-09-18 | ||
| Enamine | EN300-186633-0.1g |
butyl[(octahydro-1H-quinolizin-1-yl)methyl]amine |
1383626-32-1 | 0.1g |
$640.0 | 2023-09-18 | ||
| Enamine | EN300-186633-0.25g |
butyl[(octahydro-1H-quinolizin-1-yl)methyl]amine |
1383626-32-1 | 0.25g |
$670.0 | 2023-09-18 | ||
| Enamine | EN300-186633-0.5g |
butyl[(octahydro-1H-quinolizin-1-yl)methyl]amine |
1383626-32-1 | 0.5g |
$699.0 | 2023-09-18 | ||
| Enamine | EN300-186633-1.0g |
butyl[(octahydro-1H-quinolizin-1-yl)methyl]amine |
1383626-32-1 | 1g |
$728.0 | 2023-05-26 | ||
| Enamine | EN300-186633-2.5g |
butyl[(octahydro-1H-quinolizin-1-yl)methyl]amine |
1383626-32-1 | 2.5g |
$1428.0 | 2023-09-18 | ||
| Enamine | EN300-186633-5.0g |
butyl[(octahydro-1H-quinolizin-1-yl)methyl]amine |
1383626-32-1 | 5g |
$2110.0 | 2023-05-26 | ||
| Enamine | EN300-186633-10.0g |
butyl[(octahydro-1H-quinolizin-1-yl)methyl]amine |
1383626-32-1 | 10g |
$3131.0 | 2023-05-26 | ||
| Enamine | EN300-186633-1g |
butyl[(octahydro-1H-quinolizin-1-yl)methyl]amine |
1383626-32-1 | 1g |
$728.0 | 2023-09-18 | ||
| Enamine | EN300-186633-5g |
butyl[(octahydro-1H-quinolizin-1-yl)methyl]amine |
1383626-32-1 | 5g |
$2110.0 | 2023-09-18 |
butyl(octahydro-1H-quinolizin-1-yl)methylamine Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on butyl(octahydro-1H-quinolizin-1-yl)methylamine
Butyl(octahydro-1H-quinolizin-1-yl)methylamine (CAS No. 1383626-32-1): A Comprehensive Overview
The compound butyl(octahydro-1H-quinolizin-1-yl)methylamine (CAS No. 1383626-32-1) is a fascinating molecule with a complex structure and diverse applications in the chemical and pharmaceutical industries. This compound belongs to the class of tertiary amines, which are widely used as intermediates in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and specialty chemicals.
The octahydroquinoline framework, a key structural component of this compound, is a bicyclic system that combines the properties of amines and hydrocarbons. This unique structure provides the molecule with excellent stability and reactivity, making it suitable for a wide range of applications. Recent studies have highlighted its potential as a building block for the development of novel bioactive compounds, particularly in the field of medicinal chemistry.
One of the most significant advantages of butyl(octahydro-1H-quinolizin-1-yl)methylamine is its ability to act as a versatile intermediate in organic synthesis. Its structure allows for easy functionalization, enabling chemists to modify it according to specific requirements. For instance, the presence of both amine and alkyl groups facilitates the formation of various derivatives, such as esters, amides, and other nitrogen-containing compounds.
Recent research has focused on the use of this compound in drug discovery efforts. Scientists have explored its potential as a lead compound for developing new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The molecule's ability to interact with biological systems in a controlled manner has made it an attractive candidate for further investigation.
In addition to its role in drug development, butyl(octahydro-1H-quinolizin-1-yl)methylamine has also found applications in agrochemistry. Its derivatives have been studied for their potential as pesticides and herbicides, offering a new avenue for sustainable agriculture practices.
The synthesis of this compound involves a series of well-established organic reactions, including alkylation, reduction, and cyclization steps. Researchers have optimized these processes to improve yield and purity, ensuring that the compound can be produced efficiently on an industrial scale.
From an environmental perspective, the use of butyl(octahydro-1H-quinolizin-1-yli)methylamine has been evaluated for its eco-friendliness. Studies indicate that its production and application do not pose significant risks to the environment when handled according to established safety protocols.
In conclusion, butyl(octahydro-1H-quinoIinolin-l-yli)methylamine (CAS No. 1383626 - 32 - 1) is a versatile and valuable compound with promising applications across multiple industries. Its unique structure and reactivity make it an essential tool in modern organic synthesis, while ongoing research continues to uncover new possibilities for its use in drug discovery and beyond.
1383626-32-1 (butyl(octahydro-1H-quinolizin-1-yl)methylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)